Cas no 2172155-92-7 (4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}heptanoic acid)

• Product Name: 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}heptanoic acid
• CAS No: 2172155-92-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6415269
• PubChem ID: 165804590
• Update Time: 2025-06-08

4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}heptanoic acid
• 2172155-92-7
• 4-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]ethyl}heptanoic acid
• EN300-1509004

• Inchi： 1S/C28H36N2O5/c1-3-8-20(13-14-26(31)32)15-16-29-27(33)19(2)17-30-28(34)35-18-25-23-11-6-4-9-21(23)22-10-5-7-12-24(22)25/h4-7,9-12,19-20,25H,3,8,13-18H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： WEBTVNGKYMIRIT-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)C(NCCC(CCC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}heptanoic acid

Professional Introduction to 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}heptanoic Acid (CAS No. 2172155-92-7)

4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}heptanoic acid, identified by its CAS number 2172155-92-7, is a sophisticated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising properties for various applications, particularly in the development of novel therapeutic agents. The intricate structure of this molecule, featuring a heptanoic acid backbone and a complex side chain, makes it a subject of intense study for its potential biological activities.

The molecular structure of 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}heptanoic acid incorporates several key functional groups that contribute to its unique chemical and biological characteristics. The presence of a fluorenylmethoxycarbonyl (Fmoc) group in the side chain is particularly noteworthy, as Fmoc groups are commonly used in peptide synthesis and protection strategies. This moiety not only enhances the stability of the molecule during synthetic processes but also suggests potential applications in peptide mimetics and other biologically active peptidomimetics.

In recent years, there has been a growing interest in the development of peptidomimetics as alternatives to traditional peptides due to their improved pharmacokinetic properties, such as enhanced stability and longer half-life. The compound 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}heptanoic acid represents a novel approach to this field, leveraging the structural advantages of Fmoc-modified molecules. The heptanoic acid moiety at the end of the molecule provides a hydrophobic anchor, which can be crucial for membrane interaction and receptor binding, making this compound a potential candidate for drug design targeting membrane-bound receptors.

The side chain of this compound features an amino group that is further modified by a 2-methylpropanamido group. This particular arrangement can influence the solubility and bioavailability of the molecule, which are critical factors in drug development. The combination of these structural elements suggests that 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}heptanoic acid may exhibit properties that are beneficial for oral administration or other routes of delivery where solubility and stability are paramount.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in studying the interactions between 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}heptanoic acid and various biological targets. For instance, computational studies have suggested that this compound may interact with enzymes and receptors involved in metabolic pathways, inflammation, and other critical biological processes.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecule is particularly interesting from a synthetic chemistry perspective. Fmoc groups are widely used in solid-phase peptide synthesis due to their stability under basic conditions and their ability to be selectively removed without affecting other functional groups. This characteristic makes 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}heptanoic acid a valuable intermediate in the synthesis of more complex molecules, including peptidomimetics and other therapeutic agents.

In addition to its synthetic utility, the structural features of this compound suggest potential applications in drug discovery. The presence of multiple functional groups provides numerous opportunities for derivatization, allowing researchers to fine-tune the properties of the molecule for specific biological targets. For example, modifications to the side chain could alter the binding affinity and selectivity of the compound towards particular enzymes or receptors.

The heptanoic acid moiety at one end of the molecule can serve as a hydrophobic anchor, which is often crucial for membrane interaction and receptor binding. This feature makes 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}heptanoic acid a promising candidate for drugs targeting membrane-bound receptors, such as G-protein coupled receptors (GPCRs) and ion channels. These types of receptors are involved in numerous physiological processes and are common targets for therapeutic intervention.

The amino group in the side chain is another key feature that can be exploited for drug design. By modifying this group or introducing additional functional groups adjacent to it, researchers can create molecules with enhanced binding affinity or altered pharmacokinetic properties. For instance, incorporating charged or polar groups could improve solubility or enhance cell penetration.

The overall structure of 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidoethyl}heptanoic acid suggests that it may exhibit multiple biological activities depending on how it interacts with different targets. Computational studies have predicted potential interactions with enzymes involved in metabolic pathways, such as kinases and proteases, as well as with receptors involved in inflammation and immune responses.

The development of novel therapeutic agents often involves a multi-step process that includes synthesis, purification, characterization, and biological testing. The compound 4-{2-3-({(9H-fluoren-9-yli)methoxycarbonyl}amino)-2-methylpropanamidoethyl}heptanoic acid, with its complex structure, presents both challenges and opportunities in each stage of this process. However, its unique features also make it an attractive candidate for further investigation.

In conclusion, 4-{2-(3-({(9H-fluoren}-ylylmethoxycarbonyl)amin0)-(Z-methylpropa}-n-amido) ethyl}-hepto}-noic aci d (CAS No. 2172155- 92- 7) is a promising compound with significant potential in pharmaceutical research. Its intricate structure, featuring multiple functional groups, makes it a valuable intermediate in synthetic chemistry and a candidate for drug discovery targeting various biological processes. Further research and development are warranted to fully explore its therapeutic applications.